Cas no 135718-58-0 (Propanamide,N-(1,4,5,6,7,8-hexahydro-4-phenyl-2-thioxo[1]benzothieno[2,3-d]pyrimidin-3(2H)-yl)-)

• Product Name: Propanamide,N-(1,4,5,6,7,8-hexahydro-4-phenyl-2-thioxo[1]benzothieno[2,3-d]pyrimidin-3(2H)-yl)-
• CAS No: 135718-58-0
• MF: C₁₉H₂₁N₃OS₂
• MW: 371.519541501999
• CID: 233745
• PubChem ID: 3077836
• Update Time: 2025-04-19

Propanamide,N-(1,4,5,6,7,8-hexahydro-4-phenyl-2-thioxo[1]benzothieno[2,3-d]pyrimidin-3(2H)-yl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(1,4,5,6,7,8-hexahydro-4-phenyl-2-thioxo[1]benzothieno[2,3-d]pyrimidin-3(2H)-yl)-
• N-(4-phenyl-2-sulfanylidene-1,4,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)propanamide
• DTXSID60929122
• Propanamide, N-(1,4,5,6,7,8-hexahydro-4-phenyl-2-thioxo(1)benzothieno(2,3-d)pyrimidin-3(2H)-yl)-
• BRN 4334115
• 135718-58-0
• N-(4-Phenyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)propanimidic acid

• Inchi： 1S/C19H21N3OS2/c1-2-15(23)21-22-17(12-8-4-3-5-9-12)16-13-10-6-7-11-14(13)25-18(16)20-19(22)24/h3-5,8-9,17H,2,6-7,10-11H2,1H3,(H,20,24)(H,21,23)
• InChI Key： SESCVQOHBQDMTO-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C3C=CC=CC=3)N(C(N2)=S)NC(CC)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 371.11283
• Monoisotopic Mass: 371.11260465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 44.37